Cas no 1260802-34-3 (tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate)

• Product Name: tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate
• CAS No: 1260802-34-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD15527019
• CID: 2118931
• PubChem ID: 71700035
• Update Time: 2025-05-20

tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-AMINO-5-AZA-SPIRO[2.5]OCTANE-5-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate
• tert-butyl8-amino-5-azaspiro[2.5]octane-5-carboxylate
• 1260802-34-3
• MFCD15527019
• SB32389
• SCHEMBL21748754
• DB-369615
• 5-Azaspiro[2.5]octane-5-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester
• DTXSID50856650
• 8-Amino-5-aza-spiro[2.5]octane-5-carboxylic acid t-butyl ester
• 8-Amino-5-azaspiro[2.5]octane-5-carboxylic acid tert-butyl ester
• CS-0067240
• DTXCID20807391
• 899-264-5
• TERT-BUTYL 8-AMINO-5-AZASPIRO(2.5)OCTANE-5-CARBOXYLATE

• MDL： MFCD15527019
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-4-9(13)12(8-14)5-6-12/h9H,4-8,13H2,1-3H3
• InChI Key： MOMZQKDPZCSNQR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2(C1)CC2)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 318.8±35.0 °C at 760 mmHg
• Flash Point: 146.6±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate

tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate: A Comprehensive Overview

The compound tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate, identified by the CAS number 1260802-34-3, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 5. The structure of this compound is further distinguished by the presence of an amino group at position 8 and a tert-butyl ester group attached to the carboxylic acid moiety at position 5.

The synthesis of tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate involves a multi-step process that typically begins with the preparation of the spiro intermediate. This is achieved through a cyclization reaction involving an amino alcohol and a suitable electrophile, followed by esterification to introduce the tert-butyl group. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but the overall strategy aims to maximize yield and purity while minimizing side reactions.

Recent studies have highlighted the potential of spiro compounds like tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate in drug discovery and development. Spiro compounds are known for their ability to adopt diverse conformations, which can enhance their binding affinity to target proteins. In particular, this compound has shown promise as a precursor for bioactive molecules with potential applications in treating neurological disorders, cancer, and infectious diseases.

The amino group at position 8 of this compound provides a site for further functionalization, enabling the introduction of additional bioactive moieties. For instance, researchers have explored the use of this compound as a scaffold for developing peptide mimetics and small molecule inhibitors. These derivatives have demonstrated remarkable selectivity and potency in vitro, suggesting their potential as leads for drug development.

In addition to its role in pharmaceuticals, tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate has also found applications in materials science. Its rigid spiro structure makes it an attractive candidate for use in constructing advanced materials such as liquid crystals and self-assembling polymers. Recent advancements in nanotechnology have further expanded its utility, with researchers investigating its potential as a building block for nanoscale devices and sensors.

The stability and reactivity of this compound are influenced by its unique electronic environment and steric effects arising from the tert-butyl group. Studies have shown that these properties can be fine-tuned through careful manipulation of synthetic conditions or post-synthesis modifications. For example, variations in pH or temperature during synthesis can significantly impact the stereochemistry of the product, thereby affecting its biological activity.

In conclusion, tert-butyl 8-amino-5-azaspiro[2.5]octane-5-carboxylate, CAS number 1260802-34-3, represents a versatile building block with wide-ranging applications across multiple disciplines. Its spiro structure, functional groups, and ease of modification make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.